methyl 8-acetyl-2-morpholino-4-oxo-4H-chromene-6-carboxylate

• Molecular Formula: C17H17NO6
• Molecular Weight: 331.32 g/mol
• IUPAC Name: methyl 8-acetyl-2-morpholin-4-yl-4-oxochromene-6-carboxylate
• InChI: InChI=1S/C17H17NO6/c1-10(19)12-7-11(17(21)22-2)8-13-14(20)9-15(24-16(12)13)18-3-5-23-6-4-18/h7-9H,3-6H2,1-2H3
• InChI Key: ULBVIEREAZAPPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC2=C1OC(=CC2=O)N3CCOCC3)C(=O)OC

Description

Methyl 8-acetyl-2-morpholino-4-oxo-4H-chromene-6-carboxylate is a useful research compound. Its molecular formula is C17H17NO6 and its molecular weight is 331.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred suspension of methyl 8-bromo-2-morpholino-4-oxo-4H-chromene-6-carboxylate (40 g, 108 mmol, as described in Example 1.00) in dioxane (300 mL) was added tributyl(1-ethoxyvinyl)stannane (38.5 mL, 114 mmol) and bis(triphenylphosphine) palladium (II) chloride (3.05 g, 4.35 mmol). The mixture was purged with nitrogen and heated at 90° C. overnight. More tributyl(1-ethoxyvinyl)stannane (20 mL) and bis(triphenylphosphine) palladium (II) chloride (1.5 g) were added and the reaction mixture heated for an additional 3 hrs. The mixture was cooled to room temperature, HCl 2N (81 mL, 163 mmol) was added and the dark suspension heated at 45° C. for 30 min. The dioxane was evaporated under vacuum, the residue was dissolved in DCM and a saturated solution of sodium bicarbonate was added until pH 4. The organic layer was washed with brine, dried over magnesium sulfate, filtered and concentrated to afford a crude compound which was triturated in diethylether, filtered and dried to afford methyl 8-acetyl-2-morpholino-4-oxo-4H-chromene-6-carboxylate (25.0 g, 69.5%) as an off-white solid. Mass Spectrum: M+H+ 332.

Synthesis routes and methods II

Procedure details

To a stirred suspension of methyl 8-bromo-2-morpholino-4-oxo-4H-chromene-6-carboxylate (40 g, 108 mmol, as described in Example 1.00) in dioxane (300 mL) was added tributyl(1-ethoxyvinyl)stannane (38.5 mL, 114 mmol) and bis(triphenylphosphine) palladium (II) chloride (3.05 g, 4.35 mmol). The mixture was purged with nitrogen and heated at 90° C. overnight. More tributyl(1-ethoxyvinyl)stannane (20 mL) and bis(triphenylphosphine) palladium (II) chloride (1.5 g) were added and the reaction mixture heated for an additional 3 hrs. The mixture was cooled to room temperature, HC1-2N (81 mL, 163 mmol) was added and the dark suspension heated at 45° C. for 30 min. The dioxane was evaporated under vacuum, the residue was dissolved in DCM and a saturated solution of sodium bicarbonate was added until pH 4. The organic layer was washed with brine, dried over magnesium sulfate, filtered and concentrated to afford a crude compound which was triturated in diethylether, filtered and dried to afford methyl 8-acetyl-2-morpholino-4-oxo-4H-chromene-6-carboxylate (25.0 g, 69.5%) as an off-white solid.